Theophylline, 7-(2-phenylbutyryl)- (6CI)
Theophylline, 7-(2-phenylbutyryl)- (6CI)
Brand Name:
Vulcanchem
CAS No.:
111091-45-3
VCID:
VC0012577
InChI:
InChI=1S/C17H18N4O3/c1-4-12(11-8-6-5-7-9-11)15(22)21-10-18-14-13(21)16(23)20(3)17(24)19(14)2/h5-10,12H,4H2,1-3H3
SMILES:
CCC(C1=CC=CC=C1)C(=O)N2C=NC3=C2C(=O)N(C(=O)N3C)C
Molecular Formula:
C17H18N4O3
Molecular Weight:
326.356
Theophylline, 7-(2-phenylbutyryl)- (6CI)
CAS No.: 111091-45-3
Main Products
VCID: VC0012577
Molecular Formula: C17H18N4O3
Molecular Weight: 326.356
| CAS No. | 111091-45-3 |
|---|---|
| Product Name | Theophylline, 7-(2-phenylbutyryl)- (6CI) |
| Molecular Formula | C17H18N4O3 |
| Molecular Weight | 326.356 |
| IUPAC Name | 1,3-dimethyl-7-(2-phenylbutanoyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C17H18N4O3/c1-4-12(11-8-6-5-7-9-11)15(22)21-10-18-14-13(21)16(23)20(3)17(24)19(14)2/h5-10,12H,4H2,1-3H3 |
| Standard InChIKey | DLZUBFGLRBPONI-UHFFFAOYSA-N |
| SMILES | CCC(C1=CC=CC=C1)C(=O)N2C=NC3=C2C(=O)N(C(=O)N3C)C |
| Synonyms | Theophylline, 7-(2-phenylbutyryl)- (6CI) |
| Last Modified | Aug 20 2021 |
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